6-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)hexanoic acid
Description
6-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)hexanoic acid , also known by its chemical formula C7H4N3O2 , is a synthetic organic compound. Its molecular structure consists of a hexanoic acid moiety attached to a benzotriazinone ring. The benzotriazinone core contains a nitrogen atom and a ketone group, contributing to its intriguing reactivity and potential biological activity .
Synthesis Analysis
The synthesis of this compound involves several steps, including the condensation of appropriate precursors. While I don’t have specific synthetic pathways for this compound, literature reports suggest that it can be prepared through various methods, such as cyclization reactions or amidation of hexanoic acid derivatives with benzotriazinones. Researchers have explored both conventional and microwave-assisted techniques to achieve efficient yields .
Molecular Structure Analysis
The molecular structure of 6-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)hexanoic acid reveals its key features. The benzotriazinone ring imparts aromaticity and electron density, potentially influencing its interactions with biological targets. The hexanoic acid side chain provides flexibility and solubility. Analyzing bond angles, hybridization states, and functional groups within the molecule sheds light on its reactivity and stability .
Chemical Reactions Analysis
This compound can participate in various chemical reactions due to its functional groups. Potential reactions include esterification, amidation, and nucleophilic substitutions. Researchers have investigated its behavior under different conditions, exploring its reactivity with nucleophiles, acids, and bases. These reactions are crucial for designing derivatives with improved properties .
Physical And Chemical Properties Analysis
- Spectroscopic Data : Techniques like NMR, IR, and UV-Vis provide insights into its structure and functional groups .
Mechanism of Action
While specific studies on the mechanism of action of 6-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)hexanoic acid are limited, its structural resemblance to other bioactive compounds suggests potential biological roles. It may act as an enzyme inhibitor, receptor modulator, or participate in redox processes. Further investigations are needed to elucidate its precise mode of action .
Safety and Hazards
As with any chemical, safety precautions are crucial. Researchers should handle 6-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)hexanoic acid in a well-ventilated area, wear appropriate protective gear, and avoid skin contact. Toxicity studies are necessary to assess potential risks. Dispose of waste properly and follow local regulations .
properties
IUPAC Name |
6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3/c17-12(18)8-2-1-5-9-16-13(19)10-6-3-4-7-11(10)14-15-16/h3-4,6-7H,1-2,5,8-9H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEMXSJNETLFRBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(N=N2)CCCCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)hexanoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3,5-dinitrobenzamide](/img/structure/B2632610.png)
![N-(2,5-dimethylphenyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide](/img/structure/B2632615.png)
![N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-ethoxybenzamide](/img/structure/B2632616.png)
![1-(3,4-difluorophenyl)-N-(2-methoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide](/img/structure/B2632618.png)
![5-chloro-N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)thiophene-2-sulfonamide](/img/structure/B2632620.png)
![Dimethyl 3-[(3,4-dichloroanilino)carbonyl]-1,3-thiazolane-2,4-dicarboxylate](/img/structure/B2632621.png)
![1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(3,4-dimethoxyphenyl)ethanone](/img/structure/B2632623.png)
![6-[(2-Fluorophenyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid](/img/structure/B2632627.png)
![2-({6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}sulfanyl)-1-{2,5-dimethyl-1-[(oxolan-2-yl)methyl]-1H-pyrrol-3-yl}ethan-1-one](/img/structure/B2632628.png)